![molecular formula C11H13BrFNO2 B182560 N-Boc-4-bromo-2-fluoroaniline CAS No. 209958-42-9](/img/structure/B182560.png)
N-Boc-4-bromo-2-fluoroaniline
Overview
Description
N-Boc-4-bromo-2-fluoroaniline is a chemical compound with the molecular formula C11H13BrFNO2 . It belongs to the class of anilines, which are organic compounds containing a phenyl group attached to an amino group .
Molecular Structure Analysis
The molecular structure of 4-Bromo-2-fluoroaniline, a related compound, is available as a 2D Mol file or as a computed 3D SD file . The molecular formula is C6H5BrFN and the molecular weight is 190.013 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 290.129 . Its density is 1.5±0.1 g/cm3, and it has a boiling point of 272.2±30.0 °C at 760 mmHg .Scientific Research Applications
Synthesis and Structural Analysis
N-Boc-4-bromo-2-fluoroaniline is a compound utilized in the synthesis and structural analysis of various derivatives. For instance, it's involved in the synthesis of amino-3-fluorophenyl boronic acid, starting from 4-bromo-2-fluoroaniline, to create glucose sensing materials operating at physiological pH levels (Das et al., 2003). Additionally, it serves as a precursor in the development of large-scale synthesis processes for pharmaceutical compounds such as cis-LC15-0133 Tartrate, a dipeptidyl peptidase IV inhibitor (Kim et al., 2008).
Advanced Material Synthesis
In material science, this compound is crucial in the synthesis of advanced materials. For example, the compound is used in the one-pot synthesis method to produce 4-Bromo-2-fluorobiphenyl, optimizing various reaction parameters to enhance yield and reduce costs (Li Yong-qiang, 2012). Similarly, it is instrumental in generating fluorescent azobenzenes, which are then applied as vital stains for visualizing living tissues, indicating the compound's utility in bioimaging applications (Yoshino et al., 2010).
Biologically Active Compound Synthesis
Moreover, this compound plays a role in synthesizing biologically active compounds. Its involvement is noted in the preparation of 1-(4-Bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c] pyridin-2-one, an intermediate in synthesizing numerous biologically active molecules, showcasing the compound's importance in medicinal chemistry (Wang et al., 2016).
Environmental and Analytical Applications
Furthermore, the compound is significant in environmental and analytical chemistry. For instance, it's used in preparing borylazobenzenes for identifying and quantifying bromine isotopes in brominated organic compounds, illustrating its relevance in environmental studies and pollutant analysis (Zakon et al., 2016).
Safety and Hazards
The safety data sheet for a related compound, 4-Bromo-2-fluoroaniline, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, and acute inhalation toxicity. It can cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity (single exposure), with the target organs being the respiratory system .
Mechanism of Action
Target of Action
N-Boc-4-bromo-2-fluoroaniline, also known as tert-butyl (4-bromo-2-fluorophenyl)carbamate, is an organic synthesis intermediate It’s structurally similar to 4-bromo-2-fluoroaniline, which has been used in the synthesis of 4-amino-3-fluorophenyl boronic acid . Boronic acids are known to interact with various biological targets, including enzymes and receptors, playing a crucial role in many biochemical processes .
Mode of Action
It’s known that the compound can be used in the synthesis of new drug molecules, functional materials, and pesticides . The bromine and fluorine substituents on the phenyl ring could potentially interact with biological targets, leading to changes in their function .
Biochemical Pathways
Boronic acids are known to participate in various biochemical reactions, including enzyme inhibition and receptor modulation .
Pharmacokinetics
For instance, fluorine is often used in drug design to improve metabolic stability and enhance bioavailability .
Result of Action
Given its use in the synthesis of new drug molecules, functional materials, and pesticides , it’s plausible that the compound could exert a variety of effects depending on the specific context of its application.
Action Environment
Factors such as temperature, ph, and the presence of other chemical entities could potentially affect the compound’s stability and activity .
Biochemical Analysis
Biochemical Properties
N-Boc-4-bromo-2-fluoroaniline is used in the synthesis of new drug molecules, functional materials, and pesticides . It is commonly used in the synthesis of 4-amino-3-fluorophenyl boronic acid . The chemical properties of this compound mainly depend on its molecular structure .
Cellular Effects
Their mechanisms of action depend on the specific end product.
Molecular Mechanism
It is known that related halogenated aromatic amines can act as precursors in the synthesis of various drugs and functional materials. Their mechanisms of action depend on the specific end product.
Temporal Effects in Laboratory Settings
It is known that 4-Bromo-2-fluoroaniline was used in the synthesis of 4-amino-3-fluorophenyl boronic acid . It was also used in chemical modification and synthesis of boronic acid derivatives for ultraviolet-visible titration .
Dosage Effects in Animal Models
Metabolic Pathways
It is known that this compound is an important organic synthesis intermediate, which has a wide range of applications in the field of drug synthesis and material science .
Transport and Distribution
It is known that this compound is a useful research chemical.
Subcellular Localization
It is known that this compound is a useful research chemical.
properties
IUPAC Name |
tert-butyl N-(4-bromo-2-fluorophenyl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrFNO2/c1-11(2,3)16-10(15)14-9-5-4-7(12)6-8(9)13/h4-6H,1-3H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMHILFAMOKMHSO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=C(C=C(C=C1)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrFNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20627950 | |
Record name | tert-Butyl (4-bromo-2-fluorophenyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20627950 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
209958-42-9 | |
Record name | tert-Butyl (4-bromo-2-fluorophenyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20627950 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl N-(4-bromo-2-fluorophenyl)carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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